Cas no 2060051-38-7 (4-chloro-7-methoxy-1H-indole-2-carboxylic acid)

• Product Name: 4-chloro-7-methoxy-1H-indole-2-carboxylic acid
• CAS No: 2060051-38-7
• MF: C₁₀H₈ClNO₃
• MW: 225.628421783447
• MDL: MFCD30497437
• CID: 5193383
• PubChem ID: 124505177
• Update Time: 2025-07-17

4-chloro-7-methoxy-1H-indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• CID 124505177
• 4-chloro-7-methoxy-1H-indole-2-carboxylic acid
• 1H-Indole-2-carboxylic acid, 4-chloro-7-methoxy-

• MDL： MFCD30497437
• Inchi： 1S/C10H8ClNO3/c1-15-8-3-2-6(11)5-4-7(10(13)14)12-9(5)8/h2-4,12H,1H3,(H,13,14)
• InChI Key： FPMNNFPNZOXDMG-UHFFFAOYSA-N
• SMILES： N1C2=C(C(Cl)=CC=C2OC)C=C1C(O)=O

Experimental Properties

• Density: 1.500±0.06 g/cm3(Predicted)
• Boiling Point: 476.8±40.0 °C(Predicted)
• pka: 4.17±0.30(Predicted)

Additional information on 4-chloro-7-methoxy-1H-indole-2-carboxylic acid

Introduction to 4-Chloro-7-Methoxy-1H-Indole-2-Carboxylic Acid (CAS No. 2060051-38-7)

4-Chloro-7-methoxy-1H-indole-2-carboxylic acid (CAS No. 2060051-38-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of indole derivatives, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 4-chloro-7-methoxy-1H-indole-2-carboxylic acid, including the chloro and methoxy substituents, contribute to its distinct chemical properties and biological profile.

The chemical structure of 4-chloro-7-methoxy-1H-indole-2-carboxylic acid consists of a central indole ring with a carboxylic acid group at the 2-position, a chlorine atom at the 4-position, and a methoxy group at the 7-position. These functional groups play crucial roles in determining the compound's reactivity, solubility, and interaction with biological targets. The presence of the carboxylic acid group makes it an attractive candidate for various chemical modifications and derivatizations, which can be leveraged to enhance its pharmacological properties.

In recent years, significant progress has been made in understanding the biological activities of 4-chloro-7-methoxy-1H-indole-2-carboxylic acid. Studies have shown that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for the development of new therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry highlighted the ability of 4-chloro-7-methoxy-1H-indole-2-carboxylic acid to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammation in various diseases.

Beyond its anti-inflammatory effects, 4-chloro-7-methoxy-1H-indole-2-carboxylic acid has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. Specifically, it has been shown to inhibit the activation of NF-kB, a transcription factor that is frequently upregulated in cancer cells and contributes to their resistance to chemotherapy.

The pharmacokinetic properties of 4-chloro-7-methoxy-1H-indole-2-carboxylic acid have also been studied extensively. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics, which are essential for its effective use as a therapeutic agent. Its good oral bioavailability and low toxicity profile make it an attractive candidate for further development into drug formulations.

In addition to its potential therapeutic applications, 4-chloro-7-methoxy-1H-indole-2-carboxylic acid has also been explored as a tool compound in chemical biology research. Its ability to selectively modulate specific biological pathways makes it valuable for studying disease mechanisms and identifying novel drug targets. For example, recent studies have utilized this compound to investigate the role of indole derivatives in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The synthesis of 4-chloro-7-methoxy-1H-indole-2-carboxylic acid has been optimized using various synthetic routes, ensuring high yields and purity levels. One common approach involves the condensation of 3-chloroaniline with ethyl acetoacetate followed by cyclization and subsequent functional group modifications. These synthetic methods provide researchers with a reliable source of this compound for both academic and industrial applications.

In conclusion, 4-chloro-7-methoxy-1H-indole-2-carboxylic acid (CAS No. 2060051-38-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its diverse biological activities, make it an attractive candidate for further investigation and development into novel therapeutic agents. As research in this area continues to advance, it is likely that new insights into the properties and applications of this compound will emerge, contributing to the advancement of drug discovery and development.